![molecular formula C10H13BrO B11822853 Benzeneethanol, 2-bromo-|A,|A-dimethyl-](/img/structure/B11822853.png)
Benzeneethanol, 2-bromo-|A,|A-dimethyl-
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Overview
Description
Benzeneethanol, 2-bromo-α,α-dimethyl- is an organic compound with the molecular formula C10H13BrO It is a derivative of benzeneethanol, where the ethanol group is substituted with a bromine atom and two methyl groups at the α position
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Benzeneethanol, 2-bromo-α,α-dimethyl- typically involves the bromination of α,α-dimethylbenzeneethanol. One common method is the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator such as benzoyl peroxide. The reaction is carried out in an inert solvent like carbon tetrachloride at elevated temperatures .
Industrial Production Methods: Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely.
Types of Reactions:
Oxidation: Benzeneethanol, 2-bromo-α,α-dimethyl- can undergo oxidation reactions to form corresponding ketones or carboxylic acids.
Reduction: Reduction of the bromine atom can yield the parent alcohol, α,α-dimethylbenzeneethanol.
Substitution: The bromine atom can be substituted by various nucleophiles, such as hydroxide ions, to form different derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide (NaOH) or potassium cyanide (KCN).
Major Products:
Oxidation: Ketones or carboxylic acids.
Reduction: α,α-Dimethylbenzeneethanol.
Substitution: Various substituted benzeneethanol derivatives.
Scientific Research Applications
Benzeneethanol, 2-bromo-α,α-dimethyl- has several applications in scientific research:
Chemistry: Used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.
Medicine: Investigated for its potential use in the synthesis of pharmaceutical compounds.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of Benzeneethanol, 2-bromo-α,α-dimethyl- in chemical reactions typically involves the formation of a benzylic carbocation intermediate. This intermediate can undergo various transformations depending on the reaction conditions and reagents used. The molecular targets and pathways involved are primarily related to its reactivity as a brominated benzene derivative .
Comparison with Similar Compounds
Benzeneethanol, α,α-dimethyl-: Similar structure but without the bromine atom.
Benzenemethanol, α,α-dimethyl-: Similar structure but with a methanol group instead of ethanol.
Benzeneethanol, α,β-dimethyl-: Similar structure but with different methyl group positions.
Properties
IUPAC Name |
1-bromo-2-methyl-1-phenylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO/c1-10(2,12)9(11)8-6-4-3-5-7-8/h3-7,9,12H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFZKQSYIMHPRKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C1=CC=CC=C1)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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